Cas no 1691005-20-5 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl)-
• CAS No: 1691005-20-5
• MF: C₇H₅BrN₄OS
• MW: 273.109798192978
• CID: 5262755
• Update Time: 2025-10-29

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl)-

• Inchi： 1S/C7H5BrN4OS/c8-4-3(1-2-13-4)5-10-6(9)12-7(14)11-5/h1-2H,(H3,9,10,11,12,14)
• InChI Key： DSGWFLACEDWXKP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=COC=2Br)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl)-

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl) - A Comprehensive Overview

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-bromo-3-furanyl), with the CAS number 1691005-20-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of the thione group (C=S) and the amino group (-NH2) introduces unique electronic properties, making it a valuable compound for various applications.

The structure of 1,3,5-Triazine-2(1H)-thione is characterized by its aromaticity and conjugation, which play a crucial role in its reactivity and stability. The substitution pattern at positions 6 and 4 with an amino group and a brominated furan ring, respectively, further enhances its functional versatility. Recent studies have explored the potential of this compound in drug design, where its ability to act as a scaffold for bioactive molecules has been exploited. For instance, researchers have investigated its role in the development of anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals.

In terms of synthesis, 6-amino-4-(2-bromo-3-furanyl)-1,3,5-triazine-2(1H)-thione can be prepared through various methods, including condensation reactions and nucleophilic substitutions. These methods leverage the reactivity of the thione group and the bromine atom in the furan ring to form stable bonds. The compound's synthesis has been optimized to improve yield and purity, making it more accessible for large-scale applications.

The application of this compound extends beyond pharmaceuticals. Its electronic properties make it a promising candidate in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have highlighted its potential as a charge transport layer material due to its high electron mobility and thermal stability. This has led to collaborations between chemists and engineers to integrate this compound into next-generation electronic devices.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of interest. Researchers have explored green chemistry approaches to minimize waste and energy consumption during its production. For example, solvent-free reactions and catalytic systems have been developed to enhance sustainability without compromising product quality.

In conclusion, 1,3,5-Triazine-2(1H)-thione, particularly in its substituted form as 6-amino-4-(2-bromo-3-furanyl), represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties and functional groups continue to drive research into novel applications, ensuring its relevance in both academic and industrial settings.